Phosphoric acid, dimethyl 4-[(phenylsulfonyl)amino]phenyl ester

• CAS No.: 114542-00-6
• Molecular Formula: C14H16NO6PS
• Molecular Weight: 357.32 g/mol
• IUPAC Name: [4-(benzenesulfonamido)phenyl] dimethyl phosphate
• InChI: InChI=1S/C14H16NO6PS/c1-19-22(16,20-2)21-13-10-8-12(9-11-13)15-23(17,18)14-6-4-3-5-7-14/h3-11,15H,1-2H3
• InChI Key: NHZXIGOBZMZWOE-UHFFFAOYSA-N
• Canonical SMILES: COP(=O)(OC)OC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC=C2

Description

Phosphoric acid, dimethyl 4-[(phenylsulfonyl)amino]phenyl ester is a chemical compound with the following structure:

$$\text{C}_{16}\text{H}_{16}\text{N}\text{O}_6\text{S}\text{P}$$C16​H16​NO6​SP

It is a colorless liquid and finds applications as both a contact insecticide and an acaricide (effective against mites) . Now, let’s explore its preparation methods, chemical reactions, scientific applications, mechanism of action, and comparisons with similar compounds.

Chemical Reactions Analysis

Phosphoric acid, dimethyl 4-[(phenylsulfonyl)amino]phenyl ester can participate in various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions are context-dependent and would require further investigation. The major products formed from these reactions would also vary based on the specific reaction conditions.

Scientific Research Applications

This compound has diverse applications across different fields:

Chemistry: It serves as a valuable intermediate in organic synthesis.

Biology: Researchers may use it as a probe or tool in biological studies.

Medicine: Its potential medicinal applications are yet to be fully explored.

Industry: Industries might employ it for specialized chemical processes.

Mechanism of Action

The exact mechanism by which phosphoric acid, dimethyl 4-[(phenylsulfonyl)amino]phenyl ester exerts its effects remains an active area of research. It likely interacts with specific molecular targets and pathways, but further studies are needed to elucidate these details.